4-(Dimethylamino)-2-(trifluoromethyl)benzaldehyde
Cat. No. B1375881
Key on ui cas rn:
63333-25-5
M. Wt: 217.19 g/mol
InChI Key: XMXVGRQKTKRCSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08552220B2
Procedure details
A suspension of 4-fluoro-2-trifluoromethylbenzaldehyde (500 mg, 2.60 mmol), dimethylamine (5.5 mol/L in ethanol, 0.95 mL, 5.2 mmol), potassium carbonate (360 mg, 2.6 mmol) in 5.2 mL of N,N-dimethylformamide was stirred at 110° C. overnight in a sealed tube. After the reaction mixture was diluted with water, the solution was extracted with ether. The extract was washed with brine, and dried over MgSO4. After filtration, the filtrate was concentrated in vacuo, and the residue was purified by silica gel column chromatography (hexane/ethyl acetate=85/15 to 75/25) to obtain the title compound as a pale yellow powder (393 mg, 70%).
Name
Yield
70%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[C:4]([C:10]([F:13])([F:12])[F:11])[CH:3]=1.[CH3:14][NH:15][CH3:16].C(=O)([O-])[O-].[K+].[K+]>CN(C)C=O.O>[CH3:14][N:15]([CH3:16])[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[C:4]([C:10]([F:13])([F:12])[F:11])[CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
500 mg
|
|
Type
|
reactant
|
|
Smiles
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FC1=CC(=C(C=O)C=C1)C(F)(F)F
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Name
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|
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Quantity
|
0.95 mL
|
|
Type
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reactant
|
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Smiles
|
CNC
|
|
Name
|
|
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Quantity
|
360 mg
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
|
Quantity
|
5.2 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
was stirred at 110° C. overnight in a sealed tube
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the solution was extracted with ether
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WASH
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Type
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WASH
|
|
Details
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The extract was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
After filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was purified by silica gel column chromatography (hexane/ethyl acetate=85/15 to 75/25)
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C1=CC(=C(C=O)C=C1)C(F)(F)F)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 393 mg | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 69.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
